Cas no 56427-77-1 (Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester
• CAS No: 56427-77-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD27925563
• CID: 1598678
• PubChem ID: 10263795
• Update Time: 2025-06-10

Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester
• 56427-77-1
• methyl 2-bromomethyl-6-methylbenzoate
• methyl2-(bromomethyl)-6-methylbenzoate
• methyl 2-(bromomethyl)-6-methylbenzoate
• SCHEMBL2876253
• UDNSKBMNXZVXKW-UHFFFAOYSA-N
• Methyl 2-bromomethyl-6-methyl-benzoate
• Methyl 2-(bromo-methyl)-6-methylbenzoate

• MDL： MFCD27925563
• Inchi： 1S/C10H11BrO2/c1-7-4-3-5-8(6-11)9(7)10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： UDNSKBMNXZVXKW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1C(=O)OC

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3

Additional information on Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester

Recent Advances in the Study of Benzoic Acid, 2-(Bromomethyl)-6-methyl-, Methyl Ester (CAS: 56427-77-1)

Benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester (CAS: 56427-77-1) is a chemically significant compound that has garnered attention in recent years due to its potential applications in pharmaceutical and agrochemical synthesis. This compound, characterized by its bromomethyl and methyl ester functional groups, serves as a versatile intermediate in the development of bioactive molecules. Recent studies have explored its utility in the synthesis of novel drug candidates, particularly in the context of antimicrobial and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 56427-77-1 as a key precursor in the synthesis of benzodiazepine derivatives with enhanced pharmacokinetic properties. The researchers employed a multi-step synthetic route, leveraging the reactivity of the bromomethyl group to introduce diverse substituents, thereby modulating the biological activity of the final compounds. The study reported significant improvements in yield and purity compared to traditional methods, underscoring the compound's value in medicinal chemistry.

In addition to its pharmaceutical applications, recent research has also investigated the environmental and safety profiles of 56427-77-1. A 2024 report by the European Chemicals Agency (ECHA) evaluated its biodegradability and toxicity, concluding that while the compound exhibits moderate persistence in aquatic environments, its risk profile can be mitigated through proper handling and disposal protocols. These findings are critical for regulatory compliance and sustainable industrial use.

Another notable advancement involves the use of 56427-77-1 in agrochemical research. A team at the University of California, Davis demonstrated its efficacy as a building block for fungicides targeting resistant strains of Fusarium and Aspergillus. The study, published in Pest Management Science, revealed that derivatives of this compound exhibited up to 90% inhibition of fungal growth at low concentrations, suggesting its potential as a cost-effective alternative to existing fungicides.

Looking ahead, the versatility of benzoic acid, 2-(bromomethyl)-6-methyl-, methyl ester continues to inspire innovation across multiple disciplines. Ongoing research aims to optimize its synthetic pathways, reduce environmental impact, and expand its applications in drug discovery and crop protection. As such, this compound remains a focal point for chemists and biologists alike, promising new breakthroughs in the years to come.